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Compound of Interest

Compound Name: Chromic chromate

Cat. No.: B1584994 Get Quote

Technical Support Center: Chromic Acid Test
This technical support center is designed for researchers, scientists, and drug development

professionals to provide guidance on troubleshooting inconsistent color changes observed

during the chromic acid (Jones) test.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental principle of the chromic acid test?

The chromic acid test is a qualitative assay used to identify the presence of primary or

secondary alcohols and aldehydes. The underlying principle is an oxidation-reduction reaction.

The orange-red chromium(VI) in the Jones reagent is a strong oxidizing agent. It oxidizes

primary alcohols and aldehydes to carboxylic acids, and secondary alcohols to ketones.[1][2] In

this process, the chromium(VI) is reduced to the green or blue-green chromium(III) ion,

providing a visual confirmation of a positive test.[1][3] Tertiary alcohols do not react as they lack

a hydrogen atom on the carbon bearing the hydroxyl group.[1][3]

Q2: How is the Jones reagent for the chromic acid test prepared?

The Jones reagent is a solution of chromium trioxide (CrO₃) in aqueous sulfuric acid.[1][4] A

common preparation is detailed in the Experimental Protocols section below. It is crucial to

handle the reagents with extreme care, using appropriate personal protective equipment (PPE)
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in a fume hood, as chromium trioxide is toxic and carcinogenic, and concentrated sulfuric acid

is highly corrosive.[1]

Q3: What constitutes a positive or negative result in the chromic acid test?

Positive Test: A change from the initial orange-red color of the Jones reagent to a green or

blue-green color.[1][5] This indicates the presence of a primary alcohol, a secondary alcohol,

or an aldehyde.

Negative Test: The solution remains orange-red, indicating the absence of a primary or

secondary alcohol, or an aldehyde.[1] This is the expected result for tertiary alcohols and

ketones.[2]

Q4: How long should I wait for a color change to occur?

The reaction time can vary depending on the substrate. Aliphatic aldehydes typically react very

rapidly, often within 5 seconds.[2] Primary and secondary alcohols usually show a color change

within 15 seconds.[1] Aromatic aldehydes may react more slowly, taking 30-45 seconds.[1] If no

immediate change is observed, it is advisable to let the reaction stand for up to 15 minutes and

observe periodically.[6]

Troubleshooting Guide for Inconsistent Color
Changes
Issue 1: No Color Change Observed (Solution Remains
Orange)
Question: My sample is expected to be a primary or secondary alcohol, but the chromic acid

solution remained orange. What could be the cause?
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Potential Cause Corrective Action

Inactive/Degraded Reagent

The Jones reagent can degrade over time,

especially with exposure to air. Prepare a fresh

batch of the reagent.[6] Always run a positive

control with a known primary or secondary

alcohol to verify the reagent's activity.

Insufficient Sample Concentration

The amount of the analyte may be too low to

produce a visible color change.[6] If possible,

increase the concentration of your sample and

repeat the test.

Low Reaction Temperature

The reaction rate may be too slow at low

temperatures.[6] Consider gently warming the

reaction mixture. However, be cautious as this

may induce side reactions.

Presence of a Tertiary Alcohol or Ketone

Your sample may be a tertiary alcohol or a

ketone, which do not react with chromic acid.[6]

Verify the identity of your compound using an

alternative analytical method.

Issue 2: The Color Change is Very Slow
Question: A color change is observed, but it is significantly slower than expected. Why is this

happening?
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Potential Cause Corrective Action

Steric Hindrance

The alcohol or aldehyde may be sterically

hindered, which slows down the reaction rate.

Allow the reaction to proceed for a longer

duration (up to 15 minutes).[6] If steric

hindrance is suspected, consider using a

different qualitative test for confirmation.

Low Reaction Temperature

As mentioned previously, lower temperatures

can significantly decrease the reaction rate.[6]

Ensure the reaction is performed at an

appropriate temperature, and consider gentle

warming if necessary.

Partially Degraded Reagent

A reagent that has partially degraded may still

react, but at a much slower pace.[6] Prepare a

fresh Jones reagent for optimal performance.

Issue 3: An Unexpected Color Change is Observed (e.g.,
Brown, Black, or other colors)
Question: Instead of the expected blue-green color, I observed a brown or black precipitate.

What does this indicate?
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Potential Cause Corrective Action

Presence of Easily Oxidizable Functional

Groups

Some compounds can be over-oxidized by

chromic acid, leading to the formation of

complex mixtures and dark-colored precipitates.

[6] Phenols, for instance, can give a positive

test, often forming a dark-colored solution.[1]

Sample Impurities

The presence of impurities that are easily

oxidized can lead to these unexpected results.

Purify your sample to remove any contaminants.

Contaminated Glassware

Residual organic material in the glassware can

react with the chromic acid. Ensure all

glassware is thoroughly cleaned before use. A

standard cleaning procedure is provided in the

"Experimental Protocols" section.

High Sample Concentration

A high concentration of the analyte can

sometimes lead to the formation of precipitates.

Dilute your sample and repeat the test. If the

issue persists, consider using an alternative

analytical technique for characterization.

Data Presentation
The following table summarizes the expected outcomes and approximate reaction times for the

chromic acid test with various compound classes.
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Compound
Class

Functional
Group

Expected
Result

Approximate
Reaction Time

Oxidation
Product

Primary Alcohols R-CH₂OH

Positive (Orange

to Green/Blue-

green)

Rapid (within 15

seconds)[1]

Carboxylic

Acid[1]

Secondary

Alcohols
R₂CHOH

Positive (Orange

to Green/Blue-

green)

Rapid (within 15

seconds)[1]
Ketone[1]

Tertiary Alcohols R₃COH

Negative

(Solution

remains orange)

No reaction No reaction[1]

Aliphatic

Aldehydes
R-CHO

Positive (Orange

to Green/Blue-

green)

Very Rapid

(within 5

seconds)[2]

Carboxylic

Acid[1]

Aromatic

Aldehydes
Ar-CHO

Positive (Orange

to Green/Blue-

green)

Slower (30-45

seconds)[1]

Carboxylic

Acid[1]

Ketones R₂C=O

Negative

(Solution

remains orange)

No reaction No reaction[1]

Phenols Ar-OH
Positive (Forms

a dark solution)
Rapid

Complex

mixture[1]

Experimental Protocols
Preparation of Jones Reagent
Materials:

Chromium trioxide (CrO₃)

Concentrated sulfuric acid (H₂SO₄)

Distilled water

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Chromic_Acid_Test_for_Alcohols_and_Aldehydes.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Chromic_Acid_Test_for_Alcohols_and_Aldehydes.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Chromic_Acid_Test_for_Alcohols_and_Aldehydes.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Chromic_Acid_Test_for_Alcohols_and_Aldehydes.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Chromic_Acid_Test_for_Alcohols_and_Aldehydes.pdf
https://glaserr.missouri.edu/vitpub/teaching/212w00p/expt_7.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Chromic_Acid_Test_for_Alcohols_and_Aldehydes.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Chromic_Acid_Test_for_Alcohols_and_Aldehydes.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Chromic_Acid_Test_for_Alcohols_and_Aldehydes.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Chromic_Acid_Test_for_Alcohols_and_Aldehydes.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Chromic_Acid_Test_for_Alcohols_and_Aldehydes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ice bath

Procedure:

Carefully dissolve 25 g of chromium trioxide (CrO₃) in 25 mL of concentrated sulfuric acid.

With constant stirring and cooling in an ice bath, cautiously and slowly add this mixture to 75

mL of distilled water.[6]

Store the resulting orange-red solution in a glass-stoppered bottle.

Safety Precautions: Chromium trioxide is highly toxic and a known carcinogen. Concentrated

sulfuric acid is extremely corrosive. Always handle these chemicals with appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat, and work in a

well-ventilated fume hood.[1]

Chromic Acid Test Procedure
In a clean test tube, dissolve 2-3 drops of the liquid sample or about 10 mg of the solid

sample in 1 mL of acetone.[6]

Add 2-3 drops of the freshly prepared Jones reagent to the test tube.[6]

Gently agitate the mixture and observe any color change at room temperature.

If no immediate color change is observed, allow the test tube to stand for up to 15 minutes,

observing periodically.[6]

Glassware Cleaning Procedure
Thoroughly clean all glassware with a suitable detergent, rinse with tap water, and then perform

a final rinse with distilled water. Ensure the glassware is completely dry before use to prevent

dilution of reagents or side reactions.
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Reactants Products

Primary/Secondary Alcohol or Aldehyde Carboxylic Acid or KetoneOxidation

Chromic Acid (Cr⁶⁺)
(Orange-Red)

Chromium(III) Ion (Cr³⁺)
(Blue-Green)

Reduction

Click to download full resolution via product page

Caption: Redox pathway of the chromic acid test.
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Caption: Troubleshooting workflow for the chromic acid test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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